Cas no 2137830-48-7 (Tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride)

• Product Name: Tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride
• CAS No: 2137830-48-7
• MF: C₁₅H₂₄ClN₃O₃
• MW: 329.82236289978
• CID: 5259325
• PubChem ID: 165439370
• Update Time: 2025-10-07

Tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2137830-48-7
• EN300-365794
• tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride
• Tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride

• Inchi： 1S/C15H23N3O3.ClH/c1-15(2,3)21-14(19)18-7-5-13(10-18)20-12-4-6-17-11(8-12)9-16;/h4,6,8,13H,5,7,9-10,16H2,1-3H3;1H
• InChI Key： LVFSBTXNZXUYNL-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CN=C(CN)C=1)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 329.1506193g/mol
• Monoisotopic Mass: 329.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7Ų

Additional information on Tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride

Comprehensive Overview of Tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride (CAS No. 2137830-48-7)

In the rapidly evolving field of pharmaceutical and chemical research, Tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride (CAS No. 2137830-48-7) has emerged as a compound of significant interest. This molecule, often abbreviated in research circles due to its complex name, is a key intermediate in the synthesis of various biologically active compounds. Its unique structural features, including the pyrrolidine and pyridine moieties, make it a versatile building block in medicinal chemistry.

The compound's CAS No. 2137830-48-7 is frequently searched in academic and industrial databases, reflecting its growing importance. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies. The presence of the aminomethyl group and the tert-butyl protecting group enhances its reactivity, allowing for further functionalization in synthetic pathways.

One of the most discussed topics in recent years is the role of such intermediates in the development of small molecule therapeutics. With the rise of personalized medicine and the need for more efficient drug synthesis, compounds like Tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride are gaining traction. Its ability to serve as a precursor for molecules with potential anti-inflammatory or anti-cancer properties has sparked numerous studies.

From a synthetic chemistry perspective, the compound's hydrochloride salt form improves its stability and solubility, making it easier to handle in laboratory settings. This is particularly relevant for researchers working on high-throughput screening or combinatorial chemistry, where reproducibility and purity are critical. The pyridin-4-yl moiety also contributes to its binding affinity in various biological targets, a feature often explored in structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The pyrrolidine ring is a common motif in many CNS-active drugs, and its incorporation into this molecule opens doors for neuroscience research. Questions like "How does Tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride interact with neurotransmitter receptors?" are frequently explored in scientific forums and publications.

In addition to its pharmaceutical applications, this compound is also studied for its green chemistry potential. Researchers are investigating more sustainable methods for its synthesis, aligning with global trends toward environmentally friendly chemical processes. The use of catalytic reactions and biocatalysts in its production is a hot topic, reflecting the industry's shift toward reducing waste and energy consumption.

For those involved in patent analysis or intellectual property research, CAS No. 2137830-48-7 often appears in filings related to novel therapeutic agents. Its structural uniqueness makes it a valuable candidate for proprietary drug formulations, and its mention in patent literature is a testament to its commercial viability.

In summary, Tert-butyl 3-{[2-(aminomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate hydrochloride represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to sustainable synthesis, ensure its continued relevance in scientific research. As the demand for innovative therapeutic solutions grows, this compound is poised to play an even more prominent role in the years to come.